Cas no 61369-39-9 (Methyl 4-(2-methoxyethyl)-3-(phenylcarbamoylimino)-5,6,7,8-tetrahydroquinoxaline-2-carboxylate)

• Product name: Methyl 4-(2-methoxyethyl)-3-(phenylcarbamoylimino)-5,6,7,8-tetrahydroquinoxaline-2-carboxylate
• CAS No: 61369-39-9
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 954398
• PubChem ID: 324136

Methyl 4-(2-methoxyethyl)-3-(phenylcarbamoylimino)-5,6,7,8-tetrahydroquinoxaline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-methoxyethyl)-3-(phenylcarbamoylimino)-5,6,7,8-tetrahydroquinoxaline-2-carboxylate
• 4-(2-methoxy-ethyl)-3-(phenylcarbamoyl-imino)-3,4,5,6,7,8-hexahydro-quinoxaline-2-carboxylic acid methyl ester
• AC1L8A0R
• AG-G-23559
• CTK5B3126
• methyl (3Z)-4-(2-methoxyethyl)-3-(phenylcarbamoylimino)-5,6,7,8-tetrahydroquinoxaline-2-carboxylate
• DTXSID10314766
• 61369-39-9
• Methyl 4-(2-methoxyethyl)-3-[(phenylcarbamoyl)imino]-3,4,5,6,7,8-hexahydroquinoxaline-2-carboxylate

• Inchi： InChI=1S/C20H24N4O4/c1-27-13-12-24-16-11-7-6-10-15(16)22-17(19(25)28-2)18(24)23-20(26)21-14-8-4-3-5-9-14/h3-5,8-9H,6-7,10-13H2,1-2H3,(H,21,26)
• InChI Key： SHWFGMRLWNMZJQ-UHFFFAOYSA-N
• SMILES： COCCN1C2=C(CCCC2)N=C(C1=NC(=O)NC3=CC=CC=C3)C(=O)OC

Computed Properties

• Exact Mass: 384.17992
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 92.6Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 92.59
• LogP: 2.40070